1-(3-Amino-5-fluoro-4-methylbenzoyl)pyrrolidine-2-carboxamide

• IUPAC Name: 1-(3-amino-5-fluoro-4-methylbenzoyl)pyrrolidine-2-carboxamide
• InChI: InChI=1S/C13H16FN3O2/c1-7-9(14)5-8(6-10(7)15)13(19)17-4-2-3-11(17)12(16)18/h5-6,11H,2-4,15H2,1H3,(H2,16,18)
• InChI Key: UNBAEDKFWYYOPA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1F)C(=O)N2CCCC2C(=O)N)N
• Molecular Formula: C13H16FN3O2
• Molecular Weight: 265.28 g/mol

Description

1-(3-Amino-5-fluoro-4-methylbenzoyl)pyrrolidine-2-carboxamide, also known as AFMC-2, is a chemical compound that has been synthesized for various scientific research applications. This compound has been found to have potential as a therapeutic agent due to its unique chemical structure and mechanism of action.

Mechanism of Action

1-(3-Amino-5-fluoro-4-methylbenzoyl)pyrrolidine-2-carboxamide exerts its pharmacological effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. This inhibition leads to a decrease in the production of prostaglandins, which are responsible for the inflammatory response.
Biochemical and Physiological Effects:
1-(3-Amino-5-fluoro-4-methylbenzoyl)pyrrolidine-2-carboxamide has been shown to possess anti-inflammatory and analgesic effects in various animal models. It has also been found to have anticonvulsant properties, making it a potential therapeutic agent for the treatment of epilepsy. 1-(3-Amino-5-fluoro-4-methylbenzoyl)pyrrolidine-2-carboxamide has been shown to be well-tolerated in animal studies, with no significant adverse effects reported.

Advantages and Limitations for Lab Experiments

1-(3-Amino-5-fluoro-4-methylbenzoyl)pyrrolidine-2-carboxamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize and has been shown to be well-tolerated in animal studies. However, one limitation of 1-(3-Amino-5-fluoro-4-methylbenzoyl)pyrrolidine-2-carboxamide is that it has not yet been extensively studied in human clinical trials, making it difficult to assess its potential as a therapeutic agent for human use.

Future Directions

There are several future directions for research on 1-(3-Amino-5-fluoro-4-methylbenzoyl)pyrrolidine-2-carboxamide. One potential area of study is the development of more potent and selective COX-2 inhibitors based on the chemical structure of 1-(3-Amino-5-fluoro-4-methylbenzoyl)pyrrolidine-2-carboxamide. Another area of research is the investigation of 1-(3-Amino-5-fluoro-4-methylbenzoyl)pyrrolidine-2-carboxamide's potential as a therapeutic agent for the treatment of cancer and neurological disorders. Additionally, further studies are needed to assess the safety and efficacy of 1-(3-Amino-5-fluoro-4-methylbenzoyl)pyrrolidine-2-carboxamide in human clinical trials.

Synthesis Methods

The synthesis of 1-(3-Amino-5-fluoro-4-methylbenzoyl)pyrrolidine-2-carboxamide involves a multi-step process that requires the use of various reagents and solvents. The initial step involves the reaction of 3-amino-5-fluoro-4-methylbenzoic acid with thionyl chloride to form the corresponding acid chloride. This is followed by the reaction of the acid chloride with pyrrolidine-2-carboxamide to yield 1-(3-Amino-5-fluoro-4-methylbenzoyl)pyrrolidine-2-carboxamide.

Scientific Research Applications

1-(3-Amino-5-fluoro-4-methylbenzoyl)pyrrolidine-2-carboxamide has been studied for its potential use as a therapeutic agent in various scientific research applications. It has been found to possess anti-inflammatory, analgesic, and anticonvulsant properties. 1-(3-Amino-5-fluoro-4-methylbenzoyl)pyrrolidine-2-carboxamide has also been studied for its potential use in the treatment of cancer and neurological disorders.